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A comprehensive review of the environmental impact of Polyglycidyl Nitrate (PGDN) in
comparison to traditional propellants, such as double-base and smokeless powders, reveals a
complex landscape of environmental trade-offs. While promoted as a high-performance
energetic material, the available data on PGDN's direct environmental effects, particularly its
aguatic toxicity, remains limited, hindering a complete comparative assessment. In contrast,
emerging "green" propellants like those based on Ammonium Dinitramide (ADN) and
Hydroxylammonium Nitrate (HAN) are being developed with a focus on reduced toxicity and
environmental harm.

This guide provides a detailed comparison of the environmental impacts of these propellants,
drawing from available experimental data. It is intended for researchers, scientists, and drug
development professionals to facilitate informed decisions in material selection and process
development.

Executive Summary of Environmental Impact

The environmental impact of propellants extends across their lifecycle, from manufacture and
handling to combustion and disposal. Key areas of concern include toxicity to aquatic life,
potential for ozone depletion, and contribution to global warming.
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Propellant Type

Key Environmental Impact Aspects

Polyglycidyl Nitrate (PGDN)

Systemic toxicant in mammals. Data on aquatic
toxicity is not readily available in the reviewed
literature. Combustion product data regarding
Global Warming Potential (GWP) and Ozone
Depletion Potential (ODP) is also limited.

Double-Base Propellants

Composed of nitrocellulose and nitroglycerin.
Considered "toxic to aquatic life with long lasting
effects.” The primary combustion gases include
carbon dioxide, carbon monoxide, nitrogen, and
hydrogen, which have varying GWPs. ODP is

generally considered negligible.

Smokeless Powders

Similar in composition to double-base
propellants (can be single or double-base). Also
classified as "toxic to aquatic life with long
lasting effects." Combustion products are
primarily gaseous with associated GWPs. ODP

is negligible.

Ammonium Dinitramide (ADN) Propellants

Considered a "green" alternative due to its
chlorine-free nature, resulting in minimal ozone
depletion and acid rain. It is moderately toxic to
mammals. Specific aquatic toxicity data is

needed for a full comparison.

Hydroxylammonium Nitrate (HAN) Propellants

Marketed as a low-toxicity alternative to
hydrazine. Quantitative environmental impact
data is not as readily available in the public

domain.

Quantitative Environmental Impact Data

A direct quantitative comparison is challenging due to the limited availability of standardized

data for all propellant types across all environmental metrics. The following tables summarize

the available data.
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Table 1: Aquatic Toxicity of Propellant Components

Propellant ] o
Substance Test Organism  LC50 (96-hour) Citation
Type(s)
Double-Base, ) ]
) Various aquatic
Nitrocellulose Smokeless ) >1000 mg/L [1][2]
species
Powder
Double-Base, Lepomis
Nitroglycerin Smokeless macrochirus 0.87 - 3.25 mg/L
Powder (Bluegill)
Double-Base, ) )
2,4- Danio rerio
o Smokeless ] 9.36 mg/L [3]
Dinitrotoluene (Zebrafish)
Powder
Polyglycidyl Data Not Data Not
) yaverey PGDN Propellant ) )
Nitrate (PGDN) Available Available
Double-Base
Double-Base Data Not Data Not
Propellant ) )
Propellant Available Available

(Formulation)

Table 2: Global Warming Potential (GWP) of Major Combustion Products
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Propellant 100-year GWP L
Gas . Citation
Source(s) (CO2 equivalent)
o Double-Base,
Carbon Dioxide (CO2) 1 [4]
Smokeless Powder
Carbon Monoxide Double-Base, o
1.0 - 3.0 (indirect) [5]1[6]
(CO) Smokeless Powder
Double-Base, o
Hydrogen (H2) 11 + 5 (indirect) [71[81[9]1[10]
Smokeless Powder
PGDN Combustion )
PGDN Propellant Data Not Available
Products
Double-Base
Double-Base )
Propellant Exhaust Data Not Available
) Propellant
(Mixture)

Table 3: Mammalian Toxicity of Propellant Components

Propellant . o
Substance Test Organism  LD50 (Oral) Citation
Type(s)
Ammonium
Dinitramide ADN Propellant Rat 823 mg/kg
(ADN)
JA-2 Solid
Propellant (a Double-Base
Rat (male) 3990.6 mg/kg [11]
double-base Propellant
formulation)
JA-2 Solid
Propellant (a Double-Base
Rat (female) 2545.9 mg/kg [11]
double-base Propellant

formulation)

Experimental Protocols
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The environmental impact data cited in this guide are primarily derived from standardized
ecotoxicological and chemical analysis methods.

Aquatic Toxicity Testing

The aquatic toxicity of propellant components is typically assessed using internationally
recognized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

o OECD Test Guideline 203: Fish, Acute Toxicity Test: This is a 96-hour test that determines
the concentration of a substance that is lethal to 50% of the test fish (LC50).[12][13][14][15]
[16] The test involves exposing fish to a range of concentrations of the test substance and
observing mortality over the exposure period.

A general workflow for this type of study is outlined below:
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Figure 1: Experimental workflow for OECD 203 Fish Acute Toxicity Test.

Analysis of Combustion Products
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The determination of the Global Warming Potential (GWP) and Ozone Depletion Potential
(ODP) of propellant combustion products involves the chemical analysis of the exhaust gases.

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique is commonly used to
separate and identify the chemical components of a gaseous mixture. The exhaust from a
propellant combustion event is collected and injected into the GC-MS system. The resulting
data provides a qualitative and quantitative analysis of the combustion products.

e Calculation of GWP and ODP: Once the composition of the exhaust gas is known, the GWP
of the mixture can be estimated by summing the GWP of each component multiplied by its
mass fraction. The ODP is similarly calculated based on the presence of ozone-depleting
substances.

The logical flow for this assessment is as follows:

Propellant Combustion ‘—»‘ Collection of Gaseous Exhaust }—»‘ Chemical Analysis (e.g., GC-MS) }—»‘ Identification and Quantification of Combustion Prmlum‘—»‘ Lookup GWP and ODP values for each product }—»‘ Calculate Total GWP and ODP of Exhaust Mixture

Click to download full resolution via product page

Figure 2: Logical workflow for assessing GWP and ODP of combustion products.

Discussion and Future Directions

The data presented highlights a critical gap in the publicly available environmental impact
assessment of PGDN. While its performance as a propellant is documented, its
ecotoxicological profile, particularly in aguatic environments, remains largely uncharacterized.
This lack of data prevents a direct and comprehensive comparison with traditional propellants.

For double-base and smokeless powders, while their aquatic toxicity is generally
acknowledged, more data on complete formulations, rather than just individual components,
would provide a more accurate risk assessment. The GWP of their combustion products is
primarily driven by carbon dioxide, with smaller, indirect contributions from carbon monoxide
and hydrogen.
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The development of "green” propellants like ADN and HAN-based formulations represents a
positive step towards mitigating the environmental impact of propulsion technologies. However,
continued and transparent reporting of their comprehensive environmental and toxicological
data is essential for their responsible adoption.

Future research should prioritize the following:

o Aquatic toxicity testing of PGDN following standardized OECD guidelines to determine its
LC50 values for key aquatic indicator species.

e Analysis of the combustion products of PGDN to quantify the GWP and ODP of its exhaust.

e Aguatic toxicity testing of complete double-base and smokeless powder formulations to
provide more realistic environmental risk data.

» Continued publication of comprehensive environmental impact data for emerging "green"
propellants.

By addressing these data gaps, the scientific and industrial communities can make more
informed decisions that balance performance requirements with environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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